Cas no 741286-62-4 (4-(6-Methoxy-2-pyridyl)-2,4-dioxobutanoic acid ethyl ester)

• Product Name: 4-(6-Methoxy-2-pyridyl)-2,4-dioxobutanoic acid ethyl ester
• CAS No: 741286-62-4
• MF: C₁₂H₁₃NO₅
• MW: 251.235323667526
• CID: 2106632
• Update Time: 2023-08-03

4-(6-Methoxy-2-pyridyl)-2,4-dioxobutanoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(6-methoxy-2-pyridyl)-2,4-dioxobutanoic acid ethyl ester
• 4-(6-Methoxy-2-pyridyl)-2,4-dioxobutanoic acid ethyl ester

• Inchi： 1S/C12H13NO5/c1-3-18-12(16)10(15)7-9(14)8-5-4-6-11(13-8)17-2/h4-6H,3,7H2,1-2H3
• InChI Key： KPQWPIOIXIXQCJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CC(C1C=CC=C(N=1)OC)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 328
• Topological Polar Surface Area: 82.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives